Cas no 1050619-83-4 (5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile)

5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile structure

1050619-83-4 structure

Product Name:5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile

CAS No:1050619-83-4

MF:C₁₀H₅ClFN₃

MW:221.618203878403

CID:94855

PubChem ID:53302111

Update Time:2025-04-18

5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile
- 5-chloro-1-(4-fluorophenyl)pyrazole-4-carbonitrile
- DTXSID50693300
- FT-0729925
- AKOS015899784
- 1050619-83-4
- Inchi： 1S/C10H5ClFN3/c11-10-7(5-13)6-14-15(10)9-3-1-8(12)2-4-9/h1-4,6H
- InChI Key： IUNUTIQMCPFGST-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C=NN1C1C=CC(=CC=1)F

Computed Properties

Exact Mass: 221.01575
Monoisotopic Mass: 221.0156030g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.37
Melting Point: 121-122 ºC
Boiling Point: 356 ºC
Flash Point: 170 ºC
PSA: 41.61

5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188498-1g	5-chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile	1050619-83-4	95%	1g	$464	2021-08-05
Chemenu	CM188498-1g	5-chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile	1050619-83-4	95%	1g	$432	2023-02-03
Alichem	A049003015-1g	5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile	1050619-83-4	95%	1g	$437.09	2023-09-04
Ambeed	A381240-1g	5-Chloro-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile	1050619-83-4	95+%	1g	$389.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1755825-1g	5-Chloro-1-(4-fluorophenyl)-1h-pyrazole-4-carbonitrile	1050619-83-4	98%	1g	￥3812.00	2024-08-09

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